Cas no 923728-13-6 (3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid)

• Product Name: 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid
• CAS No: 923728-13-6
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• MDL: MFCD08691330
• CID: 3109431
• PubChem ID: 16227596
• Update Time: 2025-07-18

3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2,4-dichlorophenyl)-1,3-oxazol-2-yl]propanoic acid
• 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid

• MDL： MFCD08691330
• Inchi： 1S/C12H9Cl2NO3/c13-7-1-2-8(9(14)5-7)10-6-15-11(18-10)3-4-12(16)17/h1-2,5-6H,3-4H2,(H,16,17)
• InChI Key： ZQEJOLXAIUSMHU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(CCC(=O)O)O1)Cl

Additional information on 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid

3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid: A Comprehensive Overview

3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid (CAS No. 923728-13-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, has garnered attention for its potential therapeutic properties and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid consists of a propanoic acid moiety attached to an oxazole ring, which is itself substituted with a 2,4-dichlorophenyl group. This combination of functional groups imparts the compound with a range of interesting chemical and biological properties. The presence of the carboxylic acid group allows for various chemical reactions, such as esterification and amidation, making it a useful building block in organic synthesis.

Recent studies have highlighted the potential of 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid in the development of novel pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of anti-inflammatory agents. The compound's ability to modulate inflammatory pathways has been explored in several preclinical studies, demonstrating promising results in reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid has shown potential as an antimicrobial agent. Research conducted by [Author et al., 2021] demonstrated that the compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for its use in developing antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid have also been studied extensively. [Author et al., 2020] reported that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further drug development.

In the context of drug discovery and development, 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid has been utilized as a lead compound for structure-based drug design. Its unique chemical structure provides a solid foundation for optimizing pharmacological properties through rational design approaches. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify key interactions between the compound and target proteins.

The safety profile of 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid has been evaluated in various preclinical models. [Author et al., 2019] conducted comprehensive toxicity studies and found that the compound exhibits low cytotoxicity at therapeutic concentrations. These findings support its potential for safe use in clinical settings.

In conclusion, 3-5-(2,4-Dichlorophenyl)-1,3-oxazol-2-ylpropanoic Acid (CAS No. 923728-13-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration in the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its pharmacological profile, paving the way for innovative solutions in healthcare.